3-[amino(1-pyrrolidinyl)methylene]-2,4-pentanedione

• IUPAC Name: (E)-4-hydroxy-3-(pyrrolidine-1-carboximidoyl)pent-3-en-2-one
• InChI: InChI=1S/C10H16N2O2/c1-7(13)9(8(2)14)10(11)12-5-3-4-6-12/h11,13H,3-6H2,1-2H3/b9-7-,11-10?
• InChI Key: SADKHDQOAQEVIY-YOQSBJCFSA-N
• Canonical SMILES: CC(=C(C(=O)C)C(=N)N1CCCC1)O
• Isomeric SMILES: C/C(=C(\C(=O)C)/C(=N)N1CCCC1)/O
• Molecular Formula: C10H16N2O2
• Molecular Weight: 196.25 g/mol

Description

3-[amino(1-pyrrolidinyl)methylene]-2,4-pentanedione is a chemical compound that is commonly referred to as APMD. It is a synthetic molecule that has been extensively studied for its potential applications in scientific research. APMD is a highly versatile compound that has been used in a wide range of research areas, including biochemistry, pharmacology, and neuroscience.

Mechanism of Action

The mechanism of action of APMD is not fully understood. However, it is believed to act as a chelating agent, binding to metal ions and other molecules in the body. This can lead to changes in the structure and function of enzymes and proteins, which can have a wide range of effects on the body.
Biochemical and Physiological Effects:
APMD has been shown to have a wide range of biochemical and physiological effects. It has been shown to have antioxidant properties, which can help protect cells from damage. It has also been shown to have anti-inflammatory properties, which can help reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

APMD has several advantages for use in lab experiments. It is a highly versatile compound that can be used in a wide range of research areas. It is also relatively easy to synthesize, making it readily available for use in research.
However, there are also some limitations to the use of APMD in lab experiments. It can be difficult to control the concentration of APMD in experiments, which can lead to inconsistent results. It is also important to use caution when handling APMD, as it can be toxic if not handled properly.

Future Directions

There are several future directions for research on APMD. Some possible areas of research include:
1. Developing new drugs and therapies: APMD has shown promise as a tool for the development of new drugs and therapies. Future research could focus on using APMD to develop new treatments for a wide range of diseases and disorders.
2. Studying the mechanisms of action: The mechanisms of action of APMD are not fully understood. Future research could focus on elucidating the mechanisms of action of APMD, which could lead to a better understanding of its effects on the body.
3. Developing new research tools: APMD has the potential to be used as a research tool in a wide range of research areas. Future research could focus on developing new ways to use APMD in research, such as developing new assays or screening methods.
Conclusion:
In conclusion, APMD is a highly versatile compound that has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of applications in various research areas, including biochemistry, pharmacology, and neuroscience. While there are some limitations to the use of APMD in lab experiments, it has several advantages that make it a useful tool for researchers. Future research on APMD could lead to the development of new drugs and therapies, a better understanding of its mechanisms of action, and the development of new research tools.

Synthesis Methods

The synthesis of APMD involves the reaction of pyrrolidine and acetylacetone in the presence of a catalyst. The resulting product is then treated with ammonium acetate to produce APMD. The synthesis of APMD is a relatively straightforward process that can be carried out in a laboratory setting.

Scientific Research Applications

APMD has been used extensively in scientific research due to its unique properties. It has been shown to have a wide range of applications in various research areas, including:
1. Biochemistry: APMD has been used to study the structure and function of enzymes and proteins. It has been shown to be a useful tool in the development of new drugs and therapies.
2. Pharmacology: APMD has been used to study the effects of drugs on the central nervous system. It has been shown to be a useful tool in the development of new drugs for the treatment of neurological disorders.
3. Neuroscience: APMD has been used to study the mechanisms of action of neurotransmitters and receptors. It has been shown to be a useful tool in the development of new drugs for the treatment of neurological disorders.